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Compound of Interest

Compound Name: Percodan

Cat. No.: B1197886 Get Quote

Essential Safety and Logistical Information for the Disposal of Percodan in a Research Setting

The proper disposal of Percodan, a Schedule II controlled substance containing oxycodone

and aspirin, is a critical component of laboratory safety and regulatory compliance. For

researchers, scientists, and drug development professionals, adherence to stringent disposal

protocols is paramount to prevent diversion, ensure personnel safety, and minimize

environmental impact. This guide provides a comprehensive overview of the necessary

procedures for the safe and compliant disposal of Percodan.

Environmental Impact and Regulatory Framework
Improper disposal of pharmaceutical waste, including potent opioids like Percodan, poses a

significant threat to ecosystems.[1][2] Contamination of water and soil with active

pharmaceutical ingredients can disrupt aquatic life and contribute to the development of

antibiotic resistance.[1][2][3] The U.S. Drug Enforcement Administration (DEA) has established

strict regulations for the disposal of controlled substances, mandating that they be rendered

"non-retrievable."[4][5][6] This standard requires that the substance be permanently altered in

its physical or chemical state, making it unusable for all practical purposes.[4][5][6] Methods

such as flushing or mixing with coffee grounds are not considered compliant for DEA

registrants.[7]
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Several methods exist for the chemical deactivation of opioids. The effectiveness of these

methods can be quantified to ensure compliance with the DEA's "non-retrievable" standard.

Disposal
Method

Active
Ingredient

Deactivation
Efficiency

Time Required Reference

Chemical

Oxidation and

Immobilization

Opioids (e.g.,

Oxycodone)
98 to >99%

Within 24-72

hours

Patent

US20150265867

A1

Activated Carbon

Adsorption

Sedative

Medications
>99% 28 days

Scientific

Reports (2020)

Organophotocata

lytic N-

demethylation

Oxycodone
Good yield and

purity
Not specified

Chemistry – A

European

Journal (2018)

Experimental Protocol: Chemical Deactivation of
Percodan
This protocol details a method for the chemical deactivation of Percodan (oxycodone and

aspirin) in a laboratory setting, consistent with the principles of rendering the controlled

substances non-retrievable. This procedure should be performed in a certified chemical fume

hood with appropriate personal protective equipment (PPE).

Materials:

Percodan tablets

Mortar and pestle

Potassium permanganate (KMnO₄)

Sulfuric acid (H₂SO₄), concentrated

Sodium bisulfite (NaHSO₃) or Sodium metabisulfite (Na₂S₂O₅)

Sodium hydroxide (NaOH) solution (10 M)
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Large beaker (e.g., 1000 mL)

Stir plate and stir bar

pH indicator strips

Appropriate waste container for hazardous chemical waste

Procedure:

Preparation:

Don appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Perform all steps in a certified chemical fume hood.

Pulverization:

Carefully crush the Percodan tablets into a fine powder using a clean mortar and pestle.

Oxidative Destruction of Oxycodone:

Transfer the powdered Percodan to a large beaker.

Slowly and carefully add a solution of potassium permanganate in dilute sulfuric acid to

the beaker while stirring continuously. The strong oxidizing environment will break down

the oxycodone molecule. The reaction is exothermic; add the oxidizing agent slowly to

control the temperature.

Neutralization of Excess Oxidant:

Once the reaction appears complete (e.g., color change ceases), cautiously add a

reducing agent such as sodium bisulfite or sodium metabisulfite to neutralize any

remaining potassium permanganate. This is indicated by the disappearance of the purple

color.

Hydrolysis of Aspirin:
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Slowly add 10 M sodium hydroxide solution to the beaker to raise the pH to >12. This will

facilitate the hydrolysis of the aspirin (acetylsalicylic acid) into salicylate and acetate salts.

Final Neutralization and Disposal:

After allowing the hydrolysis to proceed for several hours, neutralize the solution to a pH

between 6 and 8 by slowly adding sulfuric acid.

The final solution, containing degraded products and salts, should be disposed of as

hazardous chemical waste in accordance with institutional and local regulations.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Percodan in a

laboratory setting.
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Caption: Logical workflow for the chemical deactivation and disposal of Percodan.

By adhering to these procedures, laboratory professionals can ensure the safe, compliant, and

environmentally responsible disposal of Percodan, thereby upholding the highest standards of

laboratory safety and chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.rxdestroyer.com/controlled-substance-disposal-compliance/non-retrievable/
https://www.federalregister.gov/documents/2023/10/31/2023-23984/controlled-substance-destruction-alternatives-to-incineration
https://www.federalregister.gov/documents/2023/10/31/2023-23984/controlled-substance-destruction-alternatives-to-incineration
https://www.ncbi.nlm.nih.gov/books/NBK603220/
https://www.ncbi.nlm.nih.gov/books/NBK603220/
https://www.stericycle.com/en-us/resource-center/blog/controlled-substance-disposal-ensuring-safe-pharmaceutical-waste-management
https://www.stericycle.com/en-us/resource-center/blog/controlled-substance-disposal-ensuring-safe-pharmaceutical-waste-management
https://usbioclean.com/how-to-dispose-of-controlled-substances/
https://practicegreenhealth.org/sites/default/files/2019-03/best_practices_for_disposal_of_controlled_substances_0_0.pdf
https://www.gao.gov/assets/gao-19-650.pdf
https://www.benchchem.com/product/b1197886#percodan-proper-disposal-procedures
https://www.benchchem.com/product/b1197886#percodan-proper-disposal-procedures
https://www.benchchem.com/product/b1197886#percodan-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1197886?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197886?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

